Cas no 5766-40-5 (2-(2,5-dimethylphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2,5-dimethylphenyl)-2-hydroxyacetic acid
• CAS No: 5766-40-5
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.20048
• CID: 378165
• PubChem ID: 277662

2-(2,5-dimethylphenyl)-2-hydroxyacetic acid Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-2,5-dimethyl-
• 2-(2,5-DIMETHYLPHENYL)-2-HYDROXYACETIC ACID
• (+-)-Hydroxy-(2.5-dimethyl-phenyl)-essigsaeure
• (2,5-dimethylphenyl)(hydroxy)acetic acid
• 2,5-dimethyl-mandelic acid
• 2,5-Dimethyl-mandelsaeure
• 2.5-Dimethyl-phenylglykolsaeure
• EN300-1869087
• 2,5-dimethylmandelic acid
• MS-21968
• FT-0635842
• HMS545B14
• NSC-126595
• J-505500
• DTXSID20298861
• 5766-40-5
• RJKPCVWDAMENNV-UHFFFAOYSA-N
• Maybridge1_001268
• 2-(2,5-dimethylphenyl)-2-hydroxyacetic acid, AldrichCPR
• AKOS010814727
• Oprea1_523734
• CS-0344176
• 2.5-dimethylmandelic acid
• NSC126595
• SCHEMBL7395691
• DB-017822
• acetic acid, 2-(2,5-dimethylphenyl)-2-hydroxy-

• InChIKey： RJKPCVWDAMENNV-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-6-3-4-7(2)8(5-6)9(11)10(12)13/h3-5,9,11H,1-2H3,(H,12,13)
• SMILES： Cc1ccc(c(c1)C(C(=O)O)O)C

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.079
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 1.42140
• PSA: 57.53000
• Refractive Index: 1.571
• Boiling Point: 346.5°C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 177.6°C
• Density: 1.22